N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-(benzylamino)-3-pyridin-3-yl-1,2,4-triazol-1-yl]butan-1-one
• InChI: InChI=1S/C18H19N5O/c1-2-7-16(24)23-18(20-12-14-8-4-3-5-9-14)21-17(22-23)15-10-6-11-19-13-15/h3-6,8-11,13H,2,7,12H2,1H3,(H,20,21,22)
• InChI Key: WBIKFLYXZQQTKG-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1C(=NC(=N1)C2=CN=CC=C2)NCC3=CC=CC=C3
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine, also known as BPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BPTA is a triazole derivative that has been shown to exhibit a range of biological activities, including antifungal, antibacterial, and antitumor properties. In

Mechanism of Action

The mechanism of action of N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cellular processes. Studies have shown that N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects
N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has been shown to exhibit a range of biochemical and physiological effects. In addition to its antitumor, antibacterial, and antifungal properties, N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has also been shown to exhibit anti-inflammatory activity. This activity may be related to the inhibition of key enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine for lab experiments is its potent antitumor activity. This makes it a valuable tool for researchers studying cancer biology and developing new cancer treatments. However, one limitation of N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine is its potential toxicity. Studies have shown that N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine can be toxic to normal cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine. One area of interest is the development of new cancer treatments based on N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine. Researchers are also exploring the potential use of N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine as a new antibiotic for the treatment of bacterial infections. Additionally, there is interest in exploring the potential anti-inflammatory properties of N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine and its potential use in the treatment of inflammatory diseases.
Conclusion
In conclusion, N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine is a promising chemical compound that has potential applications in a range of scientific research areas. Its potent antitumor, antibacterial, and antifungal properties make it a valuable tool for researchers studying cancer biology and developing new cancer treatments. While there are limitations to its use in lab experiments, the future directions for research on N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine are promising and warrant further investigation.

Scientific Research Applications

N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has been studied for its potential applications in a variety of scientific research areas. One of the most promising areas is in the field of antitumor research. Studies have shown that N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine exhibits potent antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. N-benzyl-1-butyryl-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has also been shown to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.